4,4-diethoxybut-2-ynoic acid
Description
4,4-diethoxybut-2-ynoic acid is a chemical compound that can be used for pharmaceutical testing . It is related to 4-Hydroxybut-2-ynoic acid, which has a CAS Number of 7218-52-2 and a molecular weight of 100.07 .
Synthesis Analysis
The synthesis of a similar compound, this compound Methyl Ester, has been described in a study . The process involved the use of propiolaldehyde diethylacetal and methyllithium in dry THF, followed by the addition of methyl chloroformate .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4,4-diethoxybut-2-ynoic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Ethyl acetoacetate", "Ethyl bromoacetate", "Sodium ethoxide", "Sodium acetylide", "Sodium hydroxide", "Sodium bicarbonate", "Sulfuric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with ethyl bromoacetate in the presence of sodium ethoxide to form ethyl 4,4-diethoxy-3-oxobutanoate.", "Step 2: The ester is then deprotonated with sodium acetylide to form the corresponding acetylene.", "Step 3: The acetylene is then hydrolyzed with dilute sulfuric acid to form the corresponding acid.", "Step 4: The acid is then neutralized with sodium bicarbonate and extracted with ether.", "Step 5: The ether layer is dried over sodium sulfate and concentrated to give the desired product, 4,4-diethoxybut-2-ynoic acid." ] } | |
CAS RN |
773869-54-8 |
Molecular Formula |
C8H12O4 |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
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